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Compound of Interest

Compound Name: BMS-1166

Cat. No.: B15613458

This document provides crucial safety, handling, and disposal protocols for BMS-1166, a potent
small molecule inhibitor of the PD-1/PD-L1 interaction. The following procedures are designed
to ensure the safety of laboratory personnel and the integrity of the compound.

Personal Protective Equipment (PPE)

Given that BMS-1166 is a potent bioactive compound, stringent PPE is mandatory to prevent
exposure via inhalation, ingestion, or skin contact. The following table outlines the required
PPE for handling BMS-1166, based on best practices for potent research compounds.[1][2][3]
[4]

Table 1: Recommended Personal Protective Equipment for BMS-1166
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PPE Category

Specification

Purpose

Hand Protection

Double-gloving with
chemotherapy-rated nitrile
gloves (ASTM D6978
certified). The inner glove
should be tucked under the
gown cuff, and the outer glove

should go over the cuff.[1]

To prevent skin contact and
absorption. The use of double
gloves provides an additional
layer of protection against

potential contamination.[1]

Body Protection

A disposable, solid-front, back-
closing gown made of a low-
permeability fabric (e.g.,
polyethylene-coated

polypropylene).

To protect the skin and
personal clothing from
accidental spills and aerosol

exposure.

Eye Protection

ANSI Z87.1-compliant safety
glasses with side shields are
the minimum requirement. For
tasks with a risk of splashing,
chemical splash goggles or a

full-face shield must be used.

[1]

To protect the eyes from
splashes and aerosols of the

compound.

Respiratory Protection

A NIOSH-certified N95 or
higher-level respirator is
required when handling the
powdered form of the
compound outside of a
certified chemical fume hood

or biological safety cabinet.[1]

To prevent the inhalation of

fine particles.

Compound Properties and Storage

Proper storage is critical to maintain the stability and activity of BMS-1166.

Table 2: Physical Properties and Storage Conditions
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Property Value Source
Molecular Weight 641.11 g/mol [5]
Appearance Solid [6]
1.4 nM (for PD-1/PD-L1
ICso : . [S16171[8]
interaction)
Storage (Powder) -20°C for up to 3 years. [519]
-80°C for up to 1 year or more.
Storage (In Solvent) Aliguot to avoid repeated [51[7118]
freeze-thaw cycles.
Table 3: Solubility Data
Solvent Concentration Notes
[5] Use fresh, moisture-free
DMSO =100 mg/mL (155.97 mM) DMSO. Sonication may be
required.[9]
Ethanol 13 mg/mL [5]
Water Insoluble [5]

In Vivo Formulation 1

> 2.08 mg/mL (3.24 mM)

10% DMSO, 40% PEG300,
5% Tween-80, 45% Saline.
Prepare fresh.[7]

In Vivo Formulation 2

> 2.08 mg/mL (3.24 mM)

10% DMSO, 90% (20% SBE-
B-CD in Saline). Prepare fresh.

[7]

In Vivo Formulation 3

> 2.08 mg/mL (3.24 mM)

10% DMSO, 90% Corn Oil.
Prepare fresh.[7]

Operational Plan: From Recelipt to Disposal
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The following workflow outlines the key steps for safely handling BMS-1166 in a laboratory
setting.
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Receiving & Storage

Receive Package
Verify compound identity and integrity.

)

Log into Inventory
Record batch number, quantity, and date.

Store Appropriately
Powder at -20°C.

Stock Solution Preparat;gn (in BSC/Fume Hood) h

Don Full PPE
(See Table 1)

Calculate Mass
Determine required amount for desired concentration.

Weigh Powder

Use a calibrated microbalance.

Dissolve in Solvent
Add appropriate solvent (e.g., DMSO) and vortex/sonicate.

)

Aliquot & Store
Create single-use aliquots. Store at -80°C.

-

Experimental Use

Thaw Aliquot
Thaw completely at room temperature.

)

Prepare Working Solution
Dilute stock solution to final concentration in assay medium.

)

Perform Experiment
Add working solution to cells/assay.

Decontamination & Disposal

Decontaminate Surfaces
Wipe down BSC/fume hood and equipment with 70% ethanol.

: :

Dispose of Solid Waste

Collect contaminated tips, tubes, gloves, etc., in a labeled hazardous waste bag.

Dispose of Liquid Waste
Collect unused solutions in a labeled hazardous liquid waste container.

: i

Doff PPE
Remove PPE in the correct order to avoid contamination.

© 2025 BenchChem. All rights reserved.

5/7

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Tumor Cell 4 Immune Evasion N Blockade by BMS-1166 R

PD-L1 MHC BMS-1166 T-Cell Activation
(RESGIED))

Induces Dimerization

4 T-Cell )
PD-1 TCR TCR POLL Bimer
(Inactive)
\ i
Signal ‘\Inhibitory Signal :Binding Blocked
\
|
T-Cell Activation T-Cell Exhaustion PD-1
(Cytokine Release, Proliferation) (Inhibition of Activation)
o AN J

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
BMS-1166]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15613458#personal-protective-equipment-for-
handling-bms-1166]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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